Cas no 898764-42-6 (1-(3-chloro-4-fluorophenyl)-3-phenylpropan-1-one)
898764-42-6 structure
Product Name:1-(3-chloro-4-fluorophenyl)-3-phenylpropan-1-one
CAS No:898764-42-6
MF:C15H12ClFO
MW:262.706586837769
CID:1945304
PubChem ID:24725589
Update Time:2025-04-21
1-(3-chloro-4-fluorophenyl)-3-phenylpropan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 1-(3-chloro-4-fluorophenyl)-3-phenylpropan-1-one
- 3'-CHLORO-4'-FLUORO-3-PHENYLPROPIOPHENONE
- CTK5G4559
- AG-H-64585
- KB-181618
- DTXSID70643983
- AKOS006194775
- 898764-42-6
- MFCD03842939
- 1-(3-Chloro-4-fluorophenyl)-3-phenyl-1-propanone
-
- MDL： MFCD03842939
- Inchi： 1S/C15H12ClFO/c16-13-10-12(7-8-14(13)17)15(18)9-6-11-4-2-1-3-5-11/h1-5,7-8,10H,6,9H2
- InChI Key： IPVVFQAIIBTLSY-UHFFFAOYSA-N
- SMILES： ClC1=C(C=CC(=C1)C(CCC1C=CC=CC=1)=O)F
Computed Properties
- Exact Mass: 262.05600
- Monoisotopic Mass: 262.0560709Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 276
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07000
- LogP: 4.29460
1-(3-chloro-4-fluorophenyl)-3-phenylpropan-1-one Customs Data
- HS CODE：2914700090
- Customs Data：
China Customs Code:
2914700090Overview:
2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%
1-(3-chloro-4-fluorophenyl)-3-phenylpropan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 205594-1g |
3'-chloro-4'-fluoro-3-phenylpropiophenone |
898764-42-6 | 97% | 1g |
￡540.00 | 2022-02-28 | |
| Fluorochem | 205594-2g |
3'-chloro-4'-fluoro-3-phenylpropiophenone |
898764-42-6 | 97% | 2g |
￡1013.00 | 2022-02-28 | |
| Fluorochem | 205594-5g |
3'-chloro-4'-fluoro-3-phenylpropiophenone |
898764-42-6 | 97% | 5g |
￡2025.00 | 2022-02-28 | |
| A2B Chem LLC | AD09873-1g |
3'-Chloro-4'-fluoro-3-phenylpropiophenone |
898764-42-6 | 97% | 1g |
$644.00 | 2024-04-19 | |
| A2B Chem LLC | AD09873-2g |
3'-Chloro-4'-fluoro-3-phenylpropiophenone |
898764-42-6 | 97% | 2g |
$1169.00 | 2024-04-19 | |
| A2B Chem LLC | AD09873-5g |
3'-Chloro-4'-fluoro-3-phenylpropiophenone |
898764-42-6 | 97% | 5g |
$2291.00 | 2024-04-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1620649-1g |
1-(3-Chloro-4-fluorophenyl)-3-phenylpropan-1-one |
898764-42-6 | 98% | 1g |
￥6182.00 | 2024-04-26 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1620649-2g |
1-(3-Chloro-4-fluorophenyl)-3-phenylpropan-1-one |
898764-42-6 | 98% | 2g |
￥14479.00 | 2024-04-26 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1620649-5g |
1-(3-Chloro-4-fluorophenyl)-3-phenylpropan-1-one |
898764-42-6 | 98% | 5g |
￥27018.00 | 2024-04-26 |
1-(3-chloro-4-fluorophenyl)-3-phenylpropan-1-one Related Literature
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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